Cas no 1807305-04-9 (Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate
• CAS No: 1807305-04-9
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4955951
• Update Time: 2025-10-29

Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-2-18-10(17)6-3-4-8(11(12,13)14)9(16)7(6)5-15/h3-4,16H,2H2,1H3
• InChI Key： KKPPSJVKZQBUPH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=C(C#N)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate

Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate (CAS No. 1807305-04-9): A Comprehensive Overview

Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate (CAS No. 1807305-04-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and development. The presence of both cyano and hydroxyl functional groups, in conjunction with a trifluoromethyl substituent, imparts distinct chemical properties that are leveraged in various synthetic and biological contexts.

The structural composition of Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate is highly intriguing from a chemical perspective. The benzoate core provides a stable aromatic backbone, while the cyano group introduces a polar electron-withdrawing effect, influencing the compound's reactivity and interaction with biological targets. Additionally, the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for drug-receptor interactions. The trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the benzoate moiety. Studies have demonstrated that benzoate derivatives often exhibit anti-inflammatory, analgesic, and antimicrobial properties. The specific arrangement of functional groups in Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate suggests that it may possess similar therapeutic benefits. Preliminary in vitro studies have indicated that this compound demonstrates moderate activity against certain bacterial strains, attributed to its ability to disrupt bacterial cell wall synthesis.

The trifluoromethyl group in Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate plays a pivotal role in modulating its pharmacokinetic profile. This substituent enhances the compound's metabolic stability by resisting degradation under physiological conditions, thereby prolonging its bioavailability. Furthermore, the lipophilic nature of the trifluoromethyl group facilitates better membrane penetration, which is essential for achieving effective drug delivery across biological barriers. These properties make it an ideal candidate for developing novel therapeutic agents that require sustained action.

Advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate and various biological targets. Molecular docking simulations have revealed that this compound can interact with enzymes and receptors involved in metabolic pathways, suggesting its potential as an inhibitor or modulator of these processes. Such insights are invaluable for designing targeted drug therapies that address specific pathological conditions.

The synthesis of Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and catalytic systems. These methods not only streamline the production process but also minimize waste generation, aligning with green chemistry principles. The scalability of these synthetic protocols is crucial for transitioning laboratory-scale discoveries into industrial applications.

In conclusion, Ethyl 2-cyano-3-hydroxy-4-(trifluoromethyl)benzoate represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer a balance between chemical reactivity and biological activity, making it a valuable scaffold for drug development. Ongoing studies aim to further elucidate its mechanism of action and explore its potential in treating various diseases. As research progresses, this compound is expected to contribute significantly to advancements in medicinal chemistry and therapeutic innovation.